Cas no 1864058-84-3 (3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride)

• Product Name: 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride
• CAS No: 1864058-84-3
• MF: C₁₂H₂₂ClNS
• MW: 247.827781200409
• CID: 5707079
• PubChem ID: 86263049
• Update Time: 2025-08-03

3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine;hydrochloride
• F2167-2105
• 3-ethyl-1-(3-methylthiophen-2-yl)pentan-1-aminehydrochloride
• AKOS026747726
• 1864058-84-3
• EN300-240743
• 3-ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride
• 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C12H21NS.ClH/c1-4-10(5-2)8-11(13)12-9(3)6-7-14-12;/h6-7,10-11H,4-5,8,13H2,1-3H3;1H
• InChI Key： JQYSQRWFGLRBLB-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C)=C1C(CC(CC)CC)N

Computed Properties

• Exact Mass: 247.1161486g/mol
• Monoisotopic Mass: 247.1161486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride

3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864058-84-3, known as 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tertiary amines and features a unique combination of structural elements that contribute to its versatile properties. The presence of the methylthiophene ring, a sulfur-containing heterocycle, along with the pentanamine backbone, makes it an interesting subject for both academic research and practical applications.

Recent studies have highlighted the importance of methylthiophene derivatives in drug discovery and material science. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it suitable for use in pharmaceutical formulations and chemical reactions. Researchers have explored its potential as a precursor for more complex molecules, leveraging its reactivity and structural flexibility.

The synthesis of 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the methylthiophene ring. This is followed by alkylation or substitution reactions to introduce the pentanamine moiety. The final step involves protonation to form the hydrochloride salt, ensuring optimal physical properties for downstream applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a chiral auxiliary or a building block for asymmetric synthesis has been extensively studied. Recent advancements in stereochemistry have further enhanced its utility in creating enantiomerically pure compounds, which are critical in drug development.

Beyond pharmaceuticals, 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Researchers have investigated its role in enhancing the performance of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have also explored the environmental impact of this compound, particularly its biodegradability and toxicity profile. Understanding these aspects is crucial for ensuring its safe use in industrial processes and consumer products. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemistry.

In conclusion, 3-Ethyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride is a multifaceted compound with a wide range of potential applications across various fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development efforts.